Cas no 1431985-92-0 (K02288)

K02288 structure
K02288 structure
Product Name:K02288
CAS No:1431985-92-0
MF:C20H20N2O4
MW:352.3838
MDL:MFCD26936347
CID:2089767
PubChem ID:329825774
Update Time:2024-11-02

K02288 Chemical and Physical Properties

Names and Identifiers

    • K 02288
    • 3-[6-Amino-5-(3,4,5-trimethoxyphenyl)-3-pyridinyl]phenol
    • K02288​
    • K-02288
    • 3-[(6-Amino-5-(3,4,5-trimethoxyphenyl)-3-pyridinyl]phenol
    • 3-[6-Amino-5-(3,4,5-trimethoxyphenyl)-3-pyridinyl]-phenol
    • 3-[6-Amino-5-(3,4,5-trimethoxyphenyl)pyridin-3-yl]phenol
    • K02288
    • 3-(6-amino-5-(3,4,5-trimethoxyphenyl)pyridin-3-yl)phenol
    • A3F
    • SYN5187
    • AOB4291
    • HMS3653M16
    • BDBM102619
    • K02288a
    • BCP09946
    • s7359
    • K 02288a
    • FD5034
    • SB19486
    • BC600483
    • AK175599
    • Y1876
    • K02288, >98% (HPLC)
    • SW220200-1
    • A14311
    • Phenol
    • MDL: MFCD26936347
    • Inchi: 1S/C20H20N2O4/c1-24-17-9-13(10-18(25-2)19(17)26-3)16-8-14(11-22-20(16)21)12-5-4-6-15(23)7-12/h4-11,23H,1-3H3,(H2,21,22)
    • InChI Key: CJLMANFTWLNAKC-UHFFFAOYSA-N
    • SMILES: O(C([H])([H])[H])C1C(=C(C([H])=C(C=1[H])C1=C(N([H])[H])N=C([H])C(C2C([H])=C([H])C([H])=C(C=2[H])O[H])=C1[H])OC([H])([H])[H])OC([H])([H])[H]

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 5
  • Complexity: 424
  • Topological Polar Surface Area: 86.8

K02288 Security Information

K02288 Pricemore >>

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